Cas no 532966-21-5 (Benzaldehyde, 2-hydroxy-6-(1-methylethyl)- (9CI))

Benzaldehyde, 2-hydroxy-6-(1-methylethyl)- (9CI) structure
532966-21-5 structure
Product Name:Benzaldehyde, 2-hydroxy-6-(1-methylethyl)- (9CI)
CAS No:532966-21-5
MF:C10H12O2
MW:164.201083183289
CID:938288
PubChem ID:45096217
Update Time:2025-04-19

Benzaldehyde, 2-hydroxy-6-(1-methylethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 2-hydroxy-6-(1-methylethyl)- (9CI)
    • 2-hydroxy-6-propan-2-ylbenzaldehyde
    • DB-127789
    • 2-HYDROXY-6-ISOPROPYLBENZALDEHYDE
    • DTXSID10667466
    • MB22645
    • 532966-21-5
    • 2-HYDROXY-6-(PROPAN-2-YL)BENZALDEHYDE
    • SCHEMBL1527132
    • 2-HYDROXY-6-(1-METHYLETHYL)-BENZALDEHYDE
    • Benzaldehyde,2-hydroxy-6-(1-methylethyl)-(9ci)
    • Inchi: 1S/C10H12O2/c1-7(2)8-4-3-5-10(12)9(8)6-11/h3-7,12H,1-2H3
    • InChI Key: PUHBMFQIBBOZJF-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC(=C1C=O)C(C)C

Computed Properties

  • Exact Mass: 164.083729621g/mol
  • Monoisotopic Mass: 164.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 37.3Ų
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